N-(2-methoxyphenyl)-4-{[2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}benzenecarboxamide
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Description
N-(2-methoxyphenyl)-4-{[2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}benzenecarboxamide is a useful research compound. Its molecular formula is C21H17F3N2O3 and its molecular weight is 402.373. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Chemistry and Material Science
The study of N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide revealed novel supramolecular packing motifs, showcasing aryl rings self-assembled into a π-stack surrounded by a triple helical network of hydrogen bonds. This suggests a new mode of organization for columnar liquid crystals, indicating potential applications in the development of advanced materials with unique optical and electronic properties (Lightfoot, Mair, Pritchard, & Warren, 1999).
Organic Synthesis
Research into the synthesis of complex organic molecules has led to developments in enantioselective synthesis techniques. For instance, the preparation of N-methoxy-N-methylamide derivatives from (S)-methylpyroglutamate facilitated the addition of Grignard reagents, showing the versatility of related compounds in synthesizing biologically active molecules (Calvez, Chiaroni, & Langlois, 1998).
Antimicrobial Activity
Compounds structurally similar to N-(2-methoxyphenyl)-4-{[2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}benzenecarboxamide, such as thiophene-3-carboxamide derivatives, have demonstrated antibacterial and antifungal activities. This highlights the potential of these compounds in the development of new antimicrobial agents (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).
Antifolate Properties for Cancer Therapy
The synthesis and antifolate properties of certain benzamide derivatives have been studied, with findings suggesting their utility as potent chemotherapeutic agents. These compounds have shown significant activity against DHFR (dihydrofolate reductase), a key enzyme in the folate pathway, indicating their potential in cancer treatment (Degraw, Christie, Colwell, & Sirotnak, 1992).
Neuroleptic Activity
Research into benzamides of N,N-disubstituted ethylenediamines has led to the discovery of compounds with potential neuroleptic activity. These findings suggest applications in the development of new treatments for psychosis, highlighting the broad therapeutic potential of benzamide derivatives (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F3N2O3/c1-29-18-5-3-2-4-17(18)25-20(28)15-8-6-14(7-9-15)12-26-13-16(21(22,23)24)10-11-19(26)27/h2-11,13H,12H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHTHGOOMWLXUEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CN3C=C(C=CC3=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.